![molecular formula C12H19ClN2OS B2401118 N,3-Dimethyl-N-(piperidin-3-yl)thiophene-2-carboxamide hydrochloride CAS No. 1353981-59-5](/img/structure/B2401118.png)
N,3-Dimethyl-N-(piperidin-3-yl)thiophene-2-carboxamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,3-Dimethyl-N-(piperidin-3-yl)thiophene-2-carboxamide hydrochloride, also known as TAK-659, is a small molecule inhibitor of Bruton's tyrosine kinase (BTK). BTK is an enzyme that plays a crucial role in B-cell receptor (BCR) signaling, which is essential for the survival and proliferation of B-cells. TAK-659 has shown promising results as a potential therapeutic agent for the treatment of B-cell malignancies and autoimmune diseases.
Scientific Research Applications
Allosteric Modulation of CB1 Receptor
- A study by Khurana et al. (2014) investigated indole-2-carboxamides, related compounds to N,3-Dimethyl-N-(piperidin-3-yl)thiophene-2-carboxamide hydrochloride, as allosteric modulators of the cannabinoid type 1 receptor (CB1). The research emphasized the importance of specific structural features for effective allosteric modulation of CB1, which can be relevant for understanding the interaction of thiophene-2-carboxamide derivatives with CB1 receptors (Khurana et al., 2014).
Synthesis and Evaluation as Potential Antipsychotic Agents
- Norman et al. (1996) synthesized heterocyclic analogs of 1192U90, which include structures similar to thiophene-2-carboxamides. These were evaluated for their potential as antipsychotic agents, focusing on their binding affinity to dopamine and serotonin receptors (Norman et al., 1996).
Development of Scalable Synthesis for VEGFR Inhibitors
- Scott et al. (2006) described the scalable synthesis of N,2-dimethyl-6-(2-(1-methyl-1H-imidazol-2-yl)thieno[3,2-b]pyridin-7-yloxy)benzo[b]thiophene-3-carboxamide, which is structurally related to this compound. This compound is a VEGFR inhibitor, suggesting potential applications in the development of cancer therapies (Scott et al., 2006).
Synthesis and Opioid Receptor Functional Antagonism
- Cai et al. (2008) synthesized and evaluated analogs of JDTic, a kappa opioid receptor antagonist, which include structures similar to thiophene-2-carboxamides. Their research focused on determining the potency and selectivity of these compounds as kappa opioid receptor antagonists (Cai et al., 2008).
Design and Pharmacological Evaluation of JDTic Analogs
- Kormos et al. (2016) investigated JDTic analogs, where thiophene-2-carboxamide derivatives were evaluated for their binding potency and selectivity in opioid receptor functional assays. This highlights the potential application of thiophene-2-carboxamide derivatives in the design of opioid receptor antagonists (Kormos et al., 2016).
Future Directions
Piperidine derivatives, including “N,3-Dimethyl-N-(piperidin-3-yl)thiophene-2-carboxamide hydrochloride”, are important synthetic fragments for designing drugs . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . Future research may focus on the synthesis, characterization, and biological evaluation of such compounds.
properties
IUPAC Name |
N,3-dimethyl-N-piperidin-3-ylthiophene-2-carboxamide;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2OS.ClH/c1-9-5-7-16-11(9)12(15)14(2)10-4-3-6-13-8-10;/h5,7,10,13H,3-4,6,8H2,1-2H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQEYSCFRARTLLG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1)C(=O)N(C)C2CCCNC2.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19ClN2OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.81 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.